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Compound of Interest

Compound Name: N-BOC-DL-serine methyl ester

Cat. No.: B042935

This document provides immediate, essential safety and logistical information for handling N-
BOC-DL-serine methyl ester in a laboratory setting. It is intended for researchers, scientists,
and professionals in drug development. The following guidelines are designed to ensure safe
handling, storage, and disposal of this compound.

Physical and Chemical Properties

Property Value

Molecular Formula C9H17NO5[1][2]

Molecular Weight 219.235 g/mol [1]

Appearance Colorless liquid or Solid-Liquid Mixture[3][4]
Boiling Point 354.3 £ 32.0 °C at 760 mmHg[1][4]

Flash Point 168.1 + 25.1 °C[1]

Density 1.1+0.1 g/cm3 [1]

Storage Temperature 4°C[4]

Hazard Identification and Personal Protective
Equipment (PPE)
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While some safety data sheets (SDS) indicate that N-BOC-DL-serine methyl ester is not

classified as hazardous under the 2012 OSHA Hazard Communication Standard[3], other

sources suggest potential hazards. The following GHS hazard statements have been

associated with the compound: H302 (Harmful if swallowed), H315 (Causes skin irritation),

H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)[4]. Given this,

a cautious approach is recommended.

Minimum Recommended Personal Protective Equipment:

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards.[5]

Protects against potential
splashes that could cause

serious eye irritation.

Hand Protection

Nitrile gloves.[6]

Provides protection against
skin contact and irritation.
Inspect gloves for tears or

punctures before use.

Body Protection

A fully buttoned laboratory
coat.[7]

Protects skin from accidental

spills.

Respiratory Protection

Not required under normal use
with adequate ventilation. If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator may be

necessary.[3][5]

Prevents inhalation of any
vapors or aerosols that may

cause respiratory irritation.

Experimental Workflow and Handling Procedures

The following diagram outlines the standard workflow for handling N-BOC-DL-serine methyl

ester in a laboratory setting, from preparation to disposal.
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Standard Laboratory Workflow for Handling N-BOC-DL-serine methyl ester.
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Step-by-Step Handling and Disposal Plan

Preparation:

o Designate a Handling Area: All manipulations of N-BOC-DL-serine methyl ester should be
conducted within a properly functioning chemical fume hood to ensure adequate ventilation.

[3]

» Verify Emergency Equipment: Before starting, ensure that an emergency eyewash station
and safety shower are easily accessible.

o Don PPE: Put on all required personal protective equipment as outlined in the table above.
Handling:

» Avoid Contact: Take care to avoid contact with skin, eyes, or clothing.[3]

e Prevent Inhalation and Ingestion: Do not ingest or inhale the substance.[3]

o Storage: Keep the container tightly closed in a dry and well-ventilated place when not in use.
[3][5] Store at the recommended temperature of 4°C.[4]

Disposal:

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste and consult local, regional, and national regulations for
complete and accurate classification.[3][8]

¢ Solid Waste: Collect all contaminated solid waste, such as gloves and weighing paper, in a
designated and clearly labeled hazardous waste container.

o Liquid Waste: Collect any solutions containing N-BOC-DL-serine methyl ester in a
separate, clearly labeled hazardous waste container.

o Container Management: Ensure all waste containers are kept tightly sealed and are stored in
a designated, safe location for disposal pickup.
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The following decision-making process should be followed for the safe disposal of N-BOC-DL-

Waste Generated

serine methyl ester waste.

Is the waste solid?

Await Professional
Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for N-BOC-DL-
serine methyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042935#personal-protective-equipment-for-handling-

n-boc-dl-serine-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.chemsrc.com/en/cas/69942-12-7_786665.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U67ATQ7BGY
https://www.fishersci.com/store/msds?partNumber=AAH59889&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987eeef3
https://www.echemi.com/sds/n-boc-dl-serine-pd180521123457.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Amino_2_methylisophthalonitrile.pdf
https://afns-safety.ualberta.ca/general-safety/personal-protective-equipment-ppe/
https://www.fishersci.com/store/msds?partNumber=AAH52421MD&productDescription=N-BOC-2-METHL-D-SERINE+M+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b042935#personal-protective-equipment-for-handling-n-boc-dl-serine-methyl-ester
https://www.benchchem.com/product/b042935#personal-protective-equipment-for-handling-n-boc-dl-serine-methyl-ester
https://www.benchchem.com/product/b042935#personal-protective-equipment-for-handling-n-boc-dl-serine-methyl-ester
https://www.benchchem.com/product/b042935#personal-protective-equipment-for-handling-n-boc-dl-serine-methyl-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042935?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

